1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-amine
Overview
Description
1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-amine, also known as CPT-5-amine, is an organic compound consisting of an amine group connected to a pyrazole ring. CPT-5-amine has been widely studied due to its potential applications in a variety of scientific fields.
Scientific Research Applications
Synthesis and Characterization
The compound 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-amine, though not directly mentioned, shares structural similarity with various pyrazole derivatives explored in scientific research. One study details an efficient synthesis of functionalized indole-3-yl pyrazole derivatives, emphasizing the versatility of pyrazole compounds in synthesizing novel pharmaceuticals with potential pharmacological interest. The study explored reactions with 1,3-biselectrophilic reagents and other compounds to create polyfunctionally substituted derivatives, indicating the broad utility of such structures in medicinal chemistry (El‐Mekabaty, Mesbah, & Fadda, 2017).
Potential Antitumor Applications
Another study focused on synthesizing pyrazole derivatives, investigating their structural properties and potential biological activities. This research found that certain pyrazole derivatives exhibited promising antitumor, antifungal, and antibacterial properties, highlighting the significance of such compounds in developing new therapeutic agents (Titi et al., 2020).
Antidepressant Activity
The synthesis and preclinical evaluation of phenyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamides demonstrated significant antidepressant activity in animal models. This suggests the potential of pyrazole derivatives in treating depression, with specific structural features contributing to their efficacy (Mathew, Suresh, & Anbazhagan, 2014).
Antimicrobial and Antifungal Effects
Research into heteroaryl pyrazole derivatives, including those with thiophene moieties, has demonstrated antimicrobial and antifungal activities. This indicates the potential of such compounds in addressing infectious diseases and highlights the versatility of pyrazole derivatives in various biomedical applications (Hamed et al., 2020).
properties
IUPAC Name |
2-(cyclopropylmethyl)-5-thiophen-3-ylpyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3S/c12-11-5-10(9-3-4-15-7-9)13-14(11)6-8-1-2-8/h3-5,7-8H,1-2,6,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHJNNDBQQIFHEW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C(=CC(=N2)C3=CSC=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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